Cas no 14752-60-4 (1-Pentyne, 1-bromo-)

1-Pentyne, 1-bromo- structure
1-Pentyne, 1-bromo- structure
Product Name:1-Pentyne, 1-bromo-
CAS No:14752-60-4
MF:C5H7Br
MW:147.013080835342
CID:1318882
PubChem ID:11768713
Update Time:2025-04-20

1-Pentyne, 1-bromo- Chemical and Physical Properties

Names and Identifiers

    • 1-Pentyne, 1-bromo-
    • 1-bromo-2-propylacetylene
    • 14752-60-4
    • 1-bromopent-1-yne
    • TWFJIRZDULTSKN-UHFFFAOYSA-N
    • 1-bromo-1-pentyne
    • 1-bromo-pent-1-yne
    • SCHEMBL3152143
    • LM-0007
    • AKOS030255266
    • pentynyl bromide
    • Inchi: 1S/C5H7Br/c1-2-3-4-5-6/h2-3H2,1H3
    • InChI Key: TWFJIRZDULTSKN-UHFFFAOYSA-N
    • SMILES: BrC#CCCC

Computed Properties

  • Exact Mass: 145.97311g/mol
  • Monoisotopic Mass: 145.97311g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 1
  • Complexity: 72.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 0Ų
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